Cas no 2411279-21-3 (2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide
• CAS No: 2411279-21-3
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 5416335
• PubChem ID: 154879711
• Update Time: 2025-06-14

2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(4-oxo-2,3-dihydrochromen-2-yl)methyl]acetamide
• 2-chloro-N-[(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methyl]acetamide
• Z2763290624
• EN300-26597874
• 2411279-21-3
• 2-Chloro-N-[(3,4-dihydro-4-oxo-2H-1-benzopyran-2-yl)methyl]acetamide
• 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide

• Inchi： 1S/C12H12ClNO3/c13-6-12(16)14-7-8-5-10(15)9-3-1-2-4-11(9)17-8/h1-4,8H,5-7H2,(H,14,16)
• InChI Key： LNOYPJYMHSOKEL-UHFFFAOYSA-N
• SMILES： C(NCC1OC2=CC=CC=C2C(=O)C1)(=O)CCl

Computed Properties

• Exact Mass: 253.0505709g/mol
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.2±45.0 °C(Predicted)
• pka: 13.25±0.46(Predicted)

Additional information on 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide

Comprehensive Analysis of 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide (CAS No. 2411279-21-3): Properties, Applications, and Research Insights

The compound 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide (CAS No. 2411279-21-3) is a specialized organic molecule with a unique structural framework combining a benzopyran core and an acetamide moiety. This hybrid structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the chloro substituent and the 4-oxo-3,4-dihydro-2H-1-benzopyran scaffold suggests reactivity profiles that are valuable in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2411279-21-3. Researchers are exploring its role in enzyme inhibition, particularly targeting kinases and oxidoreductases, which are critical in metabolic pathways. The compound’s molecular weight (C₁₂H₁₂ClNO₃) and logP values align with Lipinski’s Rule of Five, making it a candidate for oral bioavailability studies. Computational models, including molecular docking simulations, predict moderate binding affinity to protein targets associated with inflammation and oxidative stress.

From a synthetic perspective, 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide is synthesized via nucleophilic substitution reactions, often involving 2-aminomethylbenzopyran intermediates. Its crystalline form and solubility in polar aprotic solvents like DMSO facilitate purification and formulation. Analytical techniques such as HPLC and LC-MS are employed to validate purity, while FTIR and NMR spectroscopy confirm functional groups and stereochemistry.

Environmental and regulatory considerations are paramount. Though not classified as hazardous, its ecotoxicity profile requires evaluation under REACH guidelines. The compound’s biodegradability and persistence in aquatic systems are under investigation, aligning with the UN Sustainable Development Goals (SDGs) for responsible chemical use. Industry stakeholders emphasize life cycle assessment (LCA) to minimize waste in its production.

Market demand for 2411279-21-3 is driven by its applications in preclinical research and high-throughput screening. Patent filings reveal its utility in cancer therapeutics and neuroprotective agents, though clinical data remain proprietary. Collaborations between academia and biotech firms aim to optimize its structure-activity relationship (SAR) for enhanced efficacy.

In conclusion, 2-chloro-N-(4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)methylacetamide represents a versatile scaffold with multidisciplinary relevance. Its integration into precision medicine and sustainable agriculture underscores the need for continued investment in translational research. Future studies may explore its synergistic effects with existing therapeutics or novel delivery systems like nanocarriers.